Cas no 22842-54-2 (2-Butenoic acid,3-methyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Butenoic acid,3-methyl-, 1,1-dimethylethyl ester
• CAS No: 22842-54-2
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 259779
• PubChem ID: 89863
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 1,1-dimethylethyl ester
• tert-butyl 3-methylbut-2-enoate
• 1-(tert-butoxycarbonyl)-2,2-dimethylethene
• 3-Methyl-2-butensaeure-tert-butylester
• 3-methyl-crotonic acid tert-butyl ester
• AC1L3IRO
• AC1Q5XJ1
• AG-E-65858
• AR-1L6033
• CTK4F0318
• EINECS 245-263-4
• NSC126829
• t-butyl 3,3-dimethylarcylate
• t-butyl 3-methyl-2-butenoate
• tert-butyl 3,3-dimethylacrylate
• tert-Butyl 3-Methyl-2-butenoate
• t-butyl 3,3-dimethyl acrylate
• 2-Butenoic acid, 3-methyl-, 1,1-dimethylethyl ester
• SCHEMBL812341
• AI3-33655
• 22842-54-2
• NS00027274
• DTXSID90177391
• NSC-126829
• NSC 126829
• AKOS018050262

• Inchi： 1S/C9H16O2/c1-7(2)6-8(10)11-9(3,4)5/h6H,1-5H3
• InChI Key： KNXISWJTUXKGCI-UHFFFAOYSA-N
• SMILES： O(C(/C=C(\C)/C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.29430